N-(4-methylbenzyl)-3-[methyl(phenylsulfonyl)amino]thiophene-2-carboxamide

• IUPAC Name: 3-[benzenesulfonyl(methyl)amino]-N-[(4-methylphenyl)methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H20N2O3S2/c1-15-8-10-16(11-9-15)14-21-20(23)19-18(12-13-26-19)22(2)27(24,25)17-6-4-3-5-7-17/h3-13H,14H2,1-2H3,(H,21,23)
• InChI Key: LQCWPBFMTDVAOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=C(C=CS2)N(C)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

“N-(4-methylbenzyl)-3-[methyl(phenylsulfonyl)amino]thiophene-2-carboxamide” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The compound also features a carboxamide group (-CONH2), a phenylsulfonyl group (Ph-SO2-), and a methylbenzyl group (C6H4-CH2-CH3).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiophene ring, the introduction of the carboxamide group, and the attachment of the phenylsulfonyl and methylbenzyl groups. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiophene ring, the carboxamide group, and the phenylsulfonyl and methylbenzyl groups. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the carboxamide group might be involved in reactions with acids or bases, and the thiophene ring might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of the polar carboxamide group might increase its solubility in polar solvents.

Scientific Research Applications

Antibody Development and Immunology

Antibodies play a crucial role in immunology and diagnostics. Researchers can explore the use of this compound in generating antibodies for specific targets. For instance, they might develop antibodies against proteins or other molecules related to disease pathways. .

Anti-Doping Analysis

From an analytical perspective, understanding the compound’s behavior is crucial. Researchers have studied the role of sialic acid residues in the isoelectric profiles of recombinant and natural urinary erythropoietin (EPO). .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Without more information, it’s difficult to provide a detailed safety profile.

Future Directions

The study of new compounds like this one is crucial for the development of new drugs and materials. Future research could focus on synthesizing this compound, studying its properties, and exploring its potential applications.